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Compound of Interest

Compound Name: Lanthanum hydroxide

Cat. No.: B1217558 Get Quote

Lanthanum Hydroxide Powder: Technical
Support Center
This technical support center provides comprehensive guidance for researchers, scientists, and

drug development professionals on the proper storage and handling of lanthanum hydroxide
powder.

Frequently Asked Questions (FAQs)
Q1: What is lanthanum hydroxide?

A1: Lanthanum hydroxide, with the chemical formula La(OH)₃, is a white, amorphous, or

crystalline powder.[1][2] It is a hydroxide of the rare-earth element lanthanum.[3] It is insoluble

in water but will dissolve in strong mineral acids.[2][4]

Q2: What are the primary applications of lanthanum hydroxide in research and development?

A2: Lanthanum hydroxide is utilized in various applications, including:

As a precursor for the synthesis of other lanthanum salts.[2]

In the production of specialty glass and ceramics.[2][5]

As a component in catalysts, particularly for petroleum cracking.[2][4]
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In water treatment to remove phosphates.[2][4]

In the development of advanced materials like phosphors for LEDs and displays.[6]

Q3: What are the general storage recommendations for lanthanum hydroxide powder?

A3: Lanthanum hydroxide powder should be stored in a cool, dry, and well-ventilated area.[1]

The container should be kept tightly closed to prevent moisture absorption and contamination.

[1][7] For sensitive applications, storage under an inert atmosphere, such as argon, may be

necessary.[4]

Q4: Is lanthanum hydroxide considered a hazardous material?

A4: Lanthanum hydroxide is classified as an irritant and can cause severe skin burns and eye

damage.[3][8] It is crucial to handle it with appropriate personal protective equipment.

Troubleshooting Guide
Q1: I opened a new container of lanthanum hydroxide powder, and it appears clumpy and not

like a fine powder. What should I do?

A1: Clumpiness in lanthanum hydroxide powder is a common sign of moisture absorption, as

it is a hygroscopic material.[9] While it may still be usable for some applications, the water

content will affect the accuracy of mass measurements. For precise experimental work, it is

recommended to use a fresh, unopened container or to dry the material under vacuum at a low

temperature, though this may alter its physical properties.

Q2: I am trying to dissolve lanthanum hydroxide powder in a weak acid, and it is not

dissolving completely. Why is this happening?

A2: Lanthanum hydroxide is soluble in strong mineral acids but may exhibit limited solubility

in weak acids.[2][4] To ensure complete dissolution, use a strong acid such as hydrochloric acid

(HCl) or nitric acid (HNO₃). Gentle heating and stirring can also facilitate the dissolution

process.

Q3: My lanthanum hydroxide powder has turned slightly yellow. Is it still pure?
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A3: A yellowish tint may indicate contamination, possibly from interaction with atmospheric

components or impurities from the container. Lanthanum hydroxide can absorb carbon

dioxide from the air, forming lanthanum carbonate, which may alter its appearance.[2][10] For

high-purity applications, it is advisable to use a new batch of the powder.

Q4: I have noticed that my experimental results are inconsistent when using lanthanum
hydroxide from a container that has been open for a while. What could be the cause?

A4: Inconsistent results are likely due to changes in the material's composition over time. The

hygroscopic nature of lanthanum hydroxide means it can absorb water, increasing its weight

and affecting molar calculations.[9] Furthermore, its reaction with atmospheric carbon dioxide

can form lanthanum carbonate, altering its reactivity.[10] For reproducible results, always use

freshly opened containers of lanthanum hydroxide powder and minimize its exposure to the

atmosphere.

Data Presentation
Table 1: Physical and Chemical Properties of Lanthanum Hydroxide

Property Value

Chemical Formula La(OH)₃

Molecular Weight 189.93 g/mol

Appearance White amorphous or crystalline powder

Solubility in Water Insoluble

Solubility in Acids Soluble in strong mineral acids

Density 4.28 g/cm³

Decomposition Decomposes on heating

Table 2: Thermal Decomposition of Lanthanum Hydroxide
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Temperature Range Reaction

~330 °C
La(OH)₃ → LaOOH + H₂O (Formation of

Lanthanum Oxyhydroxide)

>500 °C
2LaOOH → La₂O₃ + H₂O (Formation of

Lanthanum Oxide)

Note: The exact temperatures can vary depending on the heating rate and atmosphere.

Experimental Protocols
Protocol: Preparation of a Lanthanum Nitrate Solution from Lanthanum Hydroxide

Materials:

Lanthanum hydroxide (La(OH)₃) powder

Concentrated nitric acid (HNO₃)

Deionized water

Glass beaker

Magnetic stirrer and stir bar

pH meter

Procedure:

1. Weigh the desired amount of lanthanum hydroxide powder in a fume hood.

2. Place the powder in a glass beaker and add a magnetic stir bar.

3. Slowly add a stoichiometric amount of concentrated nitric acid to the beaker while stirring

continuously. The reaction is exothermic, so add the acid dropwise to control the

temperature.
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4. Continue stirring until the lanthanum hydroxide powder is completely dissolved. The

solution should be clear and colorless.

5. If necessary, add a small amount of deionized water to adjust the final concentration.

6. Verify that the pH of the solution is acidic to ensure all the hydroxide has reacted.

Mandatory Visualization
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Experimental Workflow: Preparing Lanthanum Nitrate Solution

Preparation

Reaction

Finalization

Weigh La(OH)₃ Powder

Place Powder in Beaker

Slowly Add Nitric Acid

Stir Continuously

Complete Dissolution

Adjust Concentration

Verify pH

Clear Lanthanum Nitrate Solution

Click to download full resolution via product page

Workflow for preparing a lanthanum nitrate solution.
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Logical Decision Tree for Lanthanum Hydroxide Storage

Receive Lanthanum Hydroxide Powder

Is the container seal intact?

Yes

Yes

No

No

Is the application sensitive to moisture? Quarantine for quality control testing

Store in a cool, dry, well-ventilated area

Yes

Yes

No

No

Store in a desiccator or under inert gas

Click to download full resolution via product page

Decision tree for proper storage of lanthanum hydroxide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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